Cas no 878693-83-5 (1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one is a structurally complex heterocyclic compound featuring a fused benzodiazole and pyrrolidinone core. Its tert-butyl substituent enhances steric stability, while the 2-methylphenylmethyl group contributes to lipophilicity, potentially improving membrane permeability. The compound's rigid benzodiazole moiety may confer electronic effects useful in coordination chemistry or as a pharmacophore in medicinal applications. Its pyrrolidin-2-one scaffold offers a polar carbonyl group, facilitating hydrogen bonding interactions. This combination of steric bulk, aromaticity, and polarity makes it a versatile intermediate for synthetic modifications or a candidate for studying structure-activity relationships in drug discovery. The compound's stability under physiological conditions warrants further investigation for potential biochemical applications.
1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one structure
878693-83-5 structure
Product Name:1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
CAS No:878693-83-5
MF:C23H27N3O
MW:361.47998547554
CID:6441792
Update Time:2025-05-19

1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
    • 1-tert-butyl-4-[1-[(2-methylphenyl)methyl]benzimidazol-2-yl]pyrrolidin-2-one
    • 2-Pyrrolidinone, 1-(1,1-dimethylethyl)-4-[1-[(2-methylphenyl)methyl]-1H-benzimidazol-2-yl]-
    • Inchi: 1S/C23H27N3O/c1-16-9-5-6-10-17(16)14-25-20-12-8-7-11-19(20)24-22(25)18-13-21(27)26(15-18)23(2,3)4/h5-12,18H,13-15H2,1-4H3
    • InChI Key: DGBWDMSLSYBESA-UHFFFAOYSA-N
    • SMILES: N1(C(C)(C)C)CC(C2N(CC3=CC=CC=C3C)C3=CC=CC=C3N=2)CC1=O

1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3243-0603-2μmol
1-tert-butyl-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
878693-83-5 90%+
2μl
$57.0 2023-04-26
Life Chemicals
F3243-0603-5μmol
1-tert-butyl-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
878693-83-5 90%+
5μl
$63.0 2023-04-26
Life Chemicals
F3243-0603-10μmol
1-tert-butyl-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
878693-83-5 90%+
10μl
$69.0 2023-04-26
Life Chemicals
F3243-0603-20μmol
1-tert-butyl-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
878693-83-5 90%+
20μl
$79.0 2023-04-26
Life Chemicals
F3243-0603-1mg
1-tert-butyl-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
878693-83-5 90%+
1mg
$54.0 2023-04-26
Life Chemicals
F3243-0603-2mg
1-tert-butyl-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
878693-83-5 90%+
2mg
$59.0 2023-04-26
Life Chemicals
F3243-0603-3mg
1-tert-butyl-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
878693-83-5 90%+
3mg
$63.0 2023-04-26
Life Chemicals
F3243-0603-4mg
1-tert-butyl-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
878693-83-5 90%+
4mg
$66.0 2023-04-26
Life Chemicals
F3243-0603-5mg
1-tert-butyl-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
878693-83-5 90%+
5mg
$69.0 2023-04-26
Life Chemicals
F3243-0603-10mg
1-tert-butyl-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
878693-83-5 90%+
10mg
$79.0 2023-04-26

Additional information on 1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Comprehensive Overview of 1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 878693-83-5)

The compound 1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 878693-83-5) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique benzodiazol and pyrrolidin-2-one moieties make it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like 1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one has surged due to their versatility in medicinal chemistry. This compound’s tert-butyl group enhances its metabolic stability, a feature highly sought after in the design of bioactive molecules. Its 2-methylphenyl substitution further contributes to its lipophilicity, which is critical for membrane permeability—a key factor in CNS drug development.

The synthesis of CAS No. 878693-83-5 involves multi-step organic reactions, often leveraging Pd-catalyzed cross-coupling or microwave-assisted synthesis to improve yield and efficiency. These methods align with the growing emphasis on green chemistry and sustainable practices in industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and structural integrity.

From a commercial perspective, 1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one is often listed in catalogs of specialty chemical suppliers catering to pharmaceutical intermediates and research chemicals. Its pricing and availability are influenced by factors like batch scalability and regional regulatory frameworks. Notably, its CAS registry number (878693-83-5) ensures unambiguous identification in global trade databases.

Emerging studies suggest potential applications of this compound in neurodegenerative disease research, particularly due to its affinity for protein-protein interaction targets. This aligns with the increasing public interest in Alzheimer’s and Parkinson’s disease therapeutics, as reflected in search engine queries. Additionally, its benzodiazol core shares structural similarities with known anticancer agents, sparking investigations into its apoptosis-inducing properties.

In summary, 1-tert-butyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one represents a compelling case study in modern structure-activity relationship (SAR) optimization. Its combination of steric hindrance (from the tert-butyl group) and aromatic stacking capabilities (via the benzodiazol ring) offers a template for designing next-generation small-molecule drugs. As research progresses, this compound may well become a cornerstone in precision medicine initiatives.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.